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Compound of Interest

Compound Name: N-Nitrosoglyphosate sodium

Cat. No.: B11931006 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the quantitative

determination of N-Nitrosoglyphosate (NNG) sodium, a critical impurity in glyphosate

formulations. The performance of two prominent methods, High-Performance Liquid

Chromatography (HPLC) with Post-Column Derivatization and Ion Chromatography (IC) with

UV Detection, are compared based on published experimental data.

Method Performance Comparison
The selection of an appropriate analytical method for NNG determination is critical for quality

control and regulatory compliance. The following table summarizes the key performance

parameters of the two primary analytical approaches.
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Parameter
HPLC with Post-Column
Derivatization

Ion Chromatography (IC)
with UV Detection

Principle

Anion exchange separation

followed by post-column

Griess reaction and

colorimetric detection.

Direct anion exchange

separation with UV detection.

[1][2][3][4]

Limit of Detection (LOD)
0.04 mg/L (equivalent to 0.8

mg/kg in solid sample)[5][6]

0.016 mg/L (equivalent to 0.08

mg/kg in the sample)[3]

Limit of Quantitation (LOQ)
Not explicitly stated in the

provided results.

0.048 mg/L (equivalent to 0.24

mg/kg in the sample)[3]

Linearity (r²) 0.9969[5] 0.9998[3]

Precision

Pooled coefficient of variation

for glyphosate wetcake is

0.014.[7]

Intermediate precision (CV) =

5.2%[3]

Recovery

Not explicitly stated in the

provided results. Spike

recoveries are recommended

for quality control.[7]

83.0 ± 0.9% and 105.3 ±

10.0% for fortified samples.[3]

[4]

Detection Wavelength 546 nm[5][6] or 550 nm[7] 244 nm[3][4]

Key Advantages

Established, "official" method.

[2][8] Sensitive to parts-per-

billion levels.[7]

Simple, direct method without

derivatization.[1][2][3] Reduces

analysis time and cost.

Key Disadvantages

Complex instrumentation and

operating conditions.[1][2][8]

Involves corrosive reagents.

Potential for matrix

interference.[3]

Experimental Protocols
Detailed methodologies for the two compared analytical techniques are outlined below. These

protocols are based on published research and established methods.
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HPLC with Post-Column Derivatization
This method, originally developed by Monsanto, involves the separation of NNG from the

sample matrix using an anion exchange HPLC column. The eluate then undergoes a post-

column reaction, known as the Griess reaction, to form a colored azo dye, which is quantified

using a colorimetric detector.

a. Sample and Standard Preparation:

Dissolve solid glyphosate samples in a sodium hydroxide solution.[5]

To prevent the formation of NNG from nitrate ions, rinse all glassware with a sulfamic acid

solution. A solution of sodium hydroxide/hydrogen peroxide is added to samples and

standards.[7]

Prepare a series of external standards of NNG in the desired concentration range (e.g., 10 –

200 ppb).[7]

b. Chromatographic Conditions:

Column: Strong anion exchange (SAX) column (e.g., Whatman Partisil 10 SAX, 25 cm x 4.6

mm I.D.).[7]

Mobile Phase: A mixture of ammonium phosphate monobasic and methanol, with the pH

adjusted to 2.1 with phosphoric acid.[7]

Flow Rate: Approximately 1.5 mL/min.[7]

Injection Volume: 1 mL.[7]

c. Post-Column Reaction:

The HPLC effluent is mixed with a reagent containing hydrobromic acid (HBr) to form a

nitrosyl cation.[7]

This cation then reacts with a solution of N-(1-Naphthyl)ethylenediamine and sulfanilamide to

form a purple azo dye.[7]
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The reaction is typically carried out in a heated oil bath at approximately 94°C.[7]

d. Detection:

The absorbance of the resulting azo dye is measured at 550 nm using a colorimeter.[7]
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System
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Fig 1. HPLC with Post-Column Derivatization Workflow.

Ion Chromatography (IC) with UV Detection
This method offers a more direct and simplified approach for NNG analysis. It utilizes an ion

chromatography system with an anion exchange column to separate NNG from the glyphosate

matrix, followed by direct detection using a UV detector. This method eliminates the need for a

post-column derivatization step.[1][2][3]

a. Sample and Standard Preparation:

Dilute technical glyphosate products with a sodium hydroxide solution.[2][4]

The solution is then sonicated and filtered before injection.[1][2]

Prepare working standard solutions by diluting stock solutions of NNG.[2][4]

b. Chromatographic Conditions:
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Column: Anion exchange column (e.g., Metrosep A Supp 7 250/4.0 mm) with a guard

column.[1][3][4]

Mobile Phase: A high ionic strength solution containing sodium sulfate (Na₂SO₄) and sodium

hydroxide (NaOH) at a pH of 10.[1][3][4]

Flow Rate: Approximately 0.8 mL/min.[3][4]

Injection Volume: 40 µL.[3][4]

Temperature: The column is maintained at 25°C, while the sample tray is kept at 10°C.[3][4]

c. Detection:

Direct UV detection at a wavelength of 244 nm.[3][4]
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Fig 2. Ion Chromatography with UV Detection Workflow.

Concluding Remarks
Both the HPLC with post-column derivatization and the IC with UV detection methods have

demonstrated their utility in the analysis of N-Nitrosoglyphosate in glyphosate samples. The

choice of method will depend on the specific requirements of the laboratory, including available

instrumentation, desired sensitivity, and sample throughput. The IC-UV method presents a

simpler and more direct alternative to the traditional post-column derivatization method,

potentially reducing analytical time and the use of hazardous reagents. Researchers and

analytical chemists should carefully consider the validation parameters and experimental

conditions outlined in this guide to select the most suitable method for their applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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